amine](/img/structure/B8708496.png)
[(4-Dimethylaminophenyl)methyl](4-ethylphenyl)amine
Cat. No. B8708496
M. Wt: 254.37 g/mol
InChI Key: ZNRLKNYMQBKVMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07105567B2
Procedure details
By the reaction and treatment in the same manner as in Preparation Example 1 using 4-dimethylaminobenzaldehyde (10 g) and 4-ethylaniline (8.12 g) as starting materials, [(4-dimethylaminophenyl)methyl](4-ethylphenyl)amine (10.7 g) was obtained. melting point: 64–66° C.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH:7]=O)=[CH:5][CH:4]=1.[CH2:12]([C:14]1[CH:20]=[CH:19][C:17]([NH2:18])=[CH:16][CH:15]=1)[CH3:13]>>[CH3:1][N:2]([CH3:11])[C:3]1[CH:10]=[CH:9][C:6]([CH2:7][NH:18][C:17]2[CH:19]=[CH:20][C:14]([CH2:12][CH3:13])=[CH:15][CH:16]=2)=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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CN(C1=CC=C(C=O)C=C1)C
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Name
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Quantity
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8.12 g
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Type
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reactant
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Smiles
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C(C)C1=CC=C(N)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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By the reaction and treatment in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C1=CC=C(C=C1)CNC1=CC=C(C=C1)CC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
